(22E)-5β-Ergost-22-en-3-one
(22E)-5β-Ergost-22-en-3-one
Brand Name:
Vulcanchem
CAS No.:
18865-44-6
VCID:
VC0103188
InChI:
InChI=1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-8,18-21,23-26H,9-17H2,1-6H3/b8-7+/t19-,20+,21?,23?,24+,25?,26?,27?,28?/m0/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C
Molecular Formula:
C28H46O
Molecular Weight:
398.675
(22E)-5β-Ergost-22-en-3-one
CAS No.: 18865-44-6
Main Products
VCID: VC0103188
Molecular Formula: C28H46O
Molecular Weight: 398.675
| CAS No. | 18865-44-6 |
|---|---|
| Product Name | (22E)-5β-Ergost-22-en-3-one |
| Molecular Formula | C28H46O |
| Molecular Weight | 398.675 |
| IUPAC Name | (17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-8,18-21,23-26H,9-17H2,1-6H3/b8-7+/t19-,20+,21?,23?,24+,25?,26?,27?,28?/m0/s1 |
| Standard InChIKey | NFXOUCCTSGUSAN-BQXRNXFTSA-N |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C |
| Synonyms | (22E)-5β-Ergost-22-en-3-one |
| Last Modified | Aug 20 2021 |
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